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Compound of Interest

Compound Name: O-Decylhydroxylamine

Cat. No.: B3381999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a comprehensive Safety Data Sheet (SDS). O-Decylhydroxylamine is a

chemical substance that requires careful handling by trained professionals. Users should

always consult the official SDS provided by their supplier and conduct a thorough risk

assessment before use. The information contained herein is based on publicly available data

and may not be exhaustive.

Introduction
O-Decylhydroxylamine (CAS No. 29812-79-1) is an organic compound with the molecular

formula C₁₀H₂₃NO.[1][2][3] It belongs to the class of O-alkylhydroxylamines, which are utilized

as nucleophiles and reagents in various organic synthesis applications.[4] The presence of a

long decyl chain gives it amphiphilic properties, influencing its solubility and reactivity,

particularly in hydrophobic environments.[4] This guide provides a summary of the available

safety and handling information for O-Decylhydroxylamine to promote its safe use in a

laboratory setting.

Physical and Chemical Properties
A summary of the known physical and chemical properties of O-Decylhydroxylamine is

presented in Table 1. This data is essential for the safe design of experiments and for

appropriate storage.
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Property Value Source(s)

Molecular Formula C₁₀H₂₃NO [1][2][3]

Molecular Weight 173.30 g/mol [1][3]

CAS Number 29812-79-1 [1][2][3]

Boiling Point 120 °C at 15 Torr [5]

Density 0.850 ± 0.06 g/cm³ (Predicted) [5]

pKa 4.96 ± 0.70 (Predicted) [5]

Storage Temperature
2-8°C, sealed in a dry

environment
[1]

Hazard Identification and Classification
While a complete, official Safety Data Sheet (SDS) with harmonized GHS classification for O-
Decylhydroxylamine is not readily available in the public domain, some suppliers indicate its

potential hazards. It is crucial to treat this substance with caution. One supplier has indicated

the GHS07 pictogram, with the signal word "Warning".[6]

Based on information for similar compounds and general chemical principles, the potential

hazards may include:

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.

Flammability: While not definitively classified, the flash point of related compounds suggests

it may be combustible.

Note: The lack of comprehensive toxicity data, such as LD50 and LC50 values, necessitates a

conservative approach to handling, assuming the substance is potentially hazardous upon

ingestion, inhalation, and dermal contact.
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Experimental Protocols: Safe Handling Procedures
The following are recommended best-practice procedures for handling O-Decylhydroxylamine
in a research setting. These are general guidelines and should be adapted to specific

experimental conditions and institutional safety protocols.

Personal Protective Equipment (PPE)
A diagram illustrating the recommended Personal Protective Equipment (PPE) is provided

below.

Caption: Recommended Personal Protective Equipment for handling O-Decylhydroxylamine.

Engineering Controls
Fume Hood: All handling of O-Decylhydroxylamine, including weighing, transferring, and

use in reactions, should be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

General Handling Workflow
The following diagram outlines a general workflow for the safe handling of O-
Decylhydroxylamine.

Caption: A generalized workflow for the safe handling of O-Decylhydroxylamine.

Storage and Disposal
Storage

Store O-Decylhydroxylamine in a tightly sealed container in a cool, dry, and well-ventilated

area.[1]

Recommended storage temperature is between 2-8°C.[1]
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Store away from incompatible materials such as strong oxidizing agents and strong acids.

The hydroxylamine moiety is nucleophilic and can react with electrophiles.[4]

Disposal
Dispose of waste O-Decylhydroxylamine and contaminated materials in accordance with

all applicable federal, state, and local regulations.

Do not dispose of down the drain or in general waste.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
A logical relationship diagram for responding to an accidental exposure is provided below.

Caption: Logical flow for emergency response to accidental exposure.

Incompatible Materials
Based on the chemical properties of O-alkylhydroxylamines, the following materials are

potentially incompatible with O-Decylhydroxylamine:

Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

Strong Acids: Can cause exothermic reactions.

Aldehydes and Ketones: O-Decylhydroxylamine can react with aldehydes and ketones to

form oximes.[4]

Conclusion
O-Decylhydroxylamine is a valuable reagent in chemical synthesis. However, due to the

limited availability of comprehensive safety data, it must be handled with a high degree of

caution. Researchers, scientists, and drug development professionals should adhere to the

best practices outlined in this guide, consult the SDS provided by their supplier, and perform a

thorough risk assessment before commencing any work with this compound. The use of
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appropriate personal protective equipment, engineering controls, and adherence to safe work

practices are paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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